Cas no 2613388-29-5 (spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidine] hydrochloride)

• Product Name: spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidine] hydrochloride
• CAS No: 2613388-29-5
• MF: C₁₀H₁₈ClN
• MW: 187.709621906281
• CID: 6035977
• PubChem ID: 68124001
• Update Time: 2025-05-20

spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidine] hydrochloride Chemical and Physical Properties

Names and Identifiers

• spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidine] hydrochloride
• 2613388-29-5
• Z4910109667
• spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidine] hydrochloride
• EN300-27735024
• SCHEMBL11756368

• Inchi： 1S/C10H17N.ClH/c1-2-9-5-8(1)6-10(9)3-4-11-7-10;/h8-9,11H,1-7H2;1H
• InChI Key： GUAPPPSYSRYRIA-UHFFFAOYSA-N
• SMILES： C12(CNCC1)CC1CCC2C1.Cl

Computed Properties

• Exact Mass: 187.1127773g/mol
• Monoisotopic Mass: 187.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidine] hydrochloride

Introduction to Spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidinehydrochloride (CAS No. 2613388-29-5)

Spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidinehydrochloride, identified by its Chemical Abstracts Service (CAS) number 2613388-29-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights into molecular interactions. The compound’s rigid bicyclic system, combined with the pyrrolidine moiety, positions it as a valuable scaffold for further chemical modification and pharmacological exploration.

The spiro[bicyclo[2.2.1]heptane core of this molecule contributes to its distinctive conformational stability, which is a critical factor in drug design. Spirocyclic compounds are known for their ability to adopt specific three-dimensional structures that can influence binding affinity and selectivity when interacting with biological targets. In the case of 2613388-29-5, the bicyclo[2.2.1]heptane ring system imparts rigidity, which can be advantageous in optimizing interactions with proteins or enzymes.

The presence of the pyrrolidine ring further enhances the compound’s pharmacological relevance. Pyrrolidine derivatives are widely recognized for their role in various biological processes and have been incorporated into numerous therapeutic agents due to their favorable pharmacokinetic properties and ability to modulate receptor activity. The spirocyclic connection between the heptane and pyrrolidine moieties creates a novel structural motif that may confer unique biochemical properties, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such complex molecules. The hydrochloride salt form of Spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidinehydrochloride) enhances its solubility, which is a crucial factor in pharmaceutical formulations. Improved solubility can lead to better bioavailability and more efficient drug delivery systems, thereby increasing the compound’s therapeutic potential.

In the context of drug discovery, the scaffold flexibility of 2613388-29-5 allows for extensive structural modifications through techniques such as combinatorial chemistry and fragment-based drug design. These approaches enable the exploration of diverse chemical space, increasing the likelihood of identifying novel bioactive compounds with improved efficacy and reduced side effects. The spirocyclic core provides a stable platform upon which functional groups can be strategically introduced to fine-tune biological activity.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SARs) to guide rational drug design. The unique architecture of Spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidinehydrochloride) offers opportunities to investigate SARs across different biological targets, including enzymes and receptors implicated in diseases such as cancer, neurodegeneration, and inflammation. By leveraging computational tools and experimental validation, researchers can systematically evaluate how modifications to the spirocyclic system influence biological outcomes.

The hydrochloride salt form (Spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidinehydrochloride) is particularly noteworthy for its role in facilitating formulation development. Salts are often used in pharmaceuticals to improve stability, solubility, and bioavailability. The chloride counterion may also influence metabolic pathways or interactions with biological systems, providing additional layers of complexity that warrant investigation.

Emerging technologies in synthetic organic chemistry have enabled more efficient access to complex spirocyclic compounds like 2613388-29-5. Catalytic methods and asymmetric synthesis have reduced synthetic hurdles, allowing for scalable production and greater accessibility for research purposes. This accessibility is essential for advancing preclinical studies and translating promising candidates into clinical trials.

The compound’s potential applications extend beyond traditional small-molecule drugs. Its unique structural features make it a candidate for developing chiral auxiliaries or ligands in asymmetric synthesis, contributing to greener and more sustainable chemical processes. Additionally, its rigid framework could be exploited in materials science applications where precise molecular architecture is required.

In summary,Spiro[bicyclo[2.2.1]heptane-2,3'-pyrrolidinehydrochloride (CAS No., 2613388-29-5) represents a fascinating molecule with broad implications in pharmaceutical research and beyond., Its spirocyclic core combined with the pyrrolidine moiety offers a versatile scaffold for drug discovery., The hydrochloride salt form enhances its practicality in pharmaceutical applications., Ongoing studies continue to uncover new possibilities for this intriguing compound., As research progresses., it will be exciting to witness how further exploration of its properties leads to innovative therapeutic solutions.